1-(4-fluorophenyl)-4-methoxy-N-[(2-methoxyphenyl)methyl]-6-oxopyridazine-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-4-methoxy-N-[(2-methoxyphenyl)methyl]-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C20H18FN3O4/c1-27-16-6-4-3-5-13(16)12-22-20(26)19-17(28-2)11-18(25)24(23-19)15-9-7-14(21)8-10-15/h3-11H,12H2,1-2H3,(H,22,26)
• InChI Key: JBPMQFCUSCCMTC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C2=NN(C(=O)C=C2OC)C3=CC=C(C=C3)F
• Molecular Formula: C20H18FN3O4
• Molecular Weight: 383.4 g/mol

Description

The compound “1-(4-fluorophenyl)-4-methoxy-N-[(2-methoxyphenyl)methyl]-6-oxopyridazine-3-carboxamide” does not have a specific common name. It’s a complex organic compound that likely has potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

Compounds with similar structural characteristics have been synthesized and characterized for their potential in various scientific applications. For instance, the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been explored due to their potential cytotoxic activity against cancer cells (Hassan, Hafez, & Osman, 2014). Such research underscores the importance of synthetic chemistry in developing novel compounds for therapeutic applications.

Antimicrobial and Antifungal Studies

The antimicrobial and antifungal activities of fluoroquinolone-based compounds, which share some functional groups with the compound , have been investigated. For example, Patel and Patel (2010) synthesized 2-substituted phenyl-3-{1-cyclopropyl-6-fluoro-7-[4-(4-methoxyphenylpiperazin-1-yl)]-4-oxo-1,4-dihydroquinoline} carboxamido-1,3-thiazolidin-4-ones and screened them for antifungal and antibacterial activities, indicating the potential of such compounds in developing new antimicrobial agents (Patel & Patel, 2010).

Antitumor Activity

Research into the antitumor activity of related compounds, such as the discovery of selective and orally efficacious inhibitors of the Met kinase superfamily, highlights the therapeutic potential of structurally complex molecules. Compounds like BMS-777607, with fluorophenyl and methoxy groups, demonstrate significant efficacy in tumor stasis, underscoring the role of chemical synthesis in cancer therapy development (Schroeder et al., 2009).

Coordination Compounds and Their Biological Activity

The synthesis, structure, and biological activity of coordination compounds of metals with compounds containing methoxyphenyl groups have been studied for their antimicrobial and antifungal properties. Such research indicates the broad applicability of these compounds in medicinal chemistry and materials science (Gulea et al., 2019).